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Compound of Interest

Compound Name: C 175

Cat. No.: B1668177 Get Quote

This document provides essential safety and logistical information for the proper disposal of

C.I. Reactive Yellow 175, a research-grade reactive dye. The following procedural guidance is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and regulatory compliance.

Immediate Safety and Logistical Information
C.I. Reactive Yellow 175 should be handled in accordance with standard laboratory safety

protocols. This includes the use of personal protective equipment (PPE) such as safety

goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated area or under a

chemical fume hood.

Spill Management:

In the event of a spill, the area should be well-ventilated. To prevent the spill from spreading or

entering drains, it should be contained. For solid spills, the material should be carefully swept

up to avoid generating dust. The collected material must be placed in a suitable, sealed, and

properly labeled container for disposal. The spill area should then be cleaned with water, and

the cleaning water collected for disposal as hazardous waste.[1]

Disposal Plan
The disposal of C.I. Reactive Yellow 175 must comply with all local, state, and federal

regulations. Due to its nature as a reactive dye, direct disposal into the sewer system or regular
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trash is not permitted. Waste containing this chemical must be classified as hazardous

chemical waste.

Step-by-Step Disposal Procedure:

Waste Identification: Classify any waste containing C.I. Reactive Yellow 175 as hazardous

chemical waste.

Containerization: Collect the waste in a sturdy, leak-proof container that is compatible with

the chemical. The container must be kept sealed, except when adding waste.[1]

Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical

name, "C.I. Reactive Yellow 175," and the approximate quantity.

Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through a

licensed and certified hazardous waste disposal company. This is a critical step to ensure

regulatory compliance and environmental protection.[1]

Documentation: Maintain detailed records of all disposed chemicals, including the date of

disposal, the quantity, and the name of the disposal company used.

Quantitative Data
Specific quantitative data for C.I. Reactive Yellow 175 is limited in publicly available resources.

[2] Therefore, the following table summarizes general physical and toxicological data for similar

reactive dyes to aid in risk assessment and safe handling.

Property Value Source

Physical State Yellow to Dark Brown Powder --INVALID-LINK--

Solubility in Water > 100 g/L (at 25°C) --INVALID-LINK--

Oral LD50 (Rat)
> 5 g/kg (for a representative

dye)
--INVALID-LINK--

Molecular Formula C9H11IN2O5 --INVALID-LINK--

CAS Number 149315-85-5 --INVALID-LINK--
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Experimental Protocols
Toxicity Characteristic Leaching Procedure (TCLP)
The Toxicity Characteristic Leaching Procedure (TCLP) is a crucial experimental method

developed by the U.S. Environmental Protection Agency (EPA) to determine if a waste is

characteristically hazardous. It simulates the leaching of waste in a landfill environment to

assess the potential for toxic substances to migrate into the environment.[3]

Detailed Methodology (EPA Method 1311):

Sample Preparation:

Solid waste samples are collected and homogenized.

If the sample contains more than 0.5% solids, its particle size must be reduced to pass

through a 9.5 mm sieve.[3]

Extraction Fluid Selection:

Two acidic extraction fluids are available. The choice of fluid depends on the alkalinity of

the waste sample.[3]

Leaching Process:

The prepared waste sample is mixed with the selected extraction fluid in a 1:20 sample-to-

fluid ratio by weight.[1]

This mixture is placed in a rotary agitation device and tumbled for 18 hours to simulate an

extended leaching period.[1]

Separation and Filtration:

After the leaching process, the liquid (leachate) is separated from the solid phase through

filtration.[3]

Analysis:
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The filtered leachate is then analyzed using appropriate analytical techniques to determine

the concentration of any of the 40 regulated toxic substances.[3]

If the concentration of any of these substances in the leachate is equal to or above the

EPA-defined regulatory limits, the waste is classified as hazardous.
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Work in a Well-Ventilated Area

Collect waste in a
compatible, sealed container

Label container:
'Hazardous Waste'

'C.I. Reactive Yellow 175'

Store in a designated,
secure area

Arrange for pickup by a
licensed hazardous waste company

Complete all required
disposal documentation

End: Waste Disposed

Click to download full resolution via product page

Caption: Disposal workflow for C.I. Reactive Yellow 175.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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